3-(N-Phthalimidoylmethylthio)propanoic acid

• Molecular Formula: C12H11NO4S
• Molecular Weight: 265.29 g/mol
• InChI: InChI=1S/C12H11NO4S/c14-10(15)5-6-18-7-13-11(16)8-3-1-2-4-9(8)12(13)17/h1-4H,5-7H2,(H,14,15)
• InChIKey: VXLPEUWULMMAAI-UHFFFAOYSA-N

3-(N-Phthalimidoylmethylthio)propanoic Acid (MFP) – Comparative Procurement Guide for Fragmentary Hapten Selection

3-(N-Phthalimidoylmethylthio)propanoic acid (synonym MFP; CAS 91570-07-9; C₁₂H₁₁NO₄S; MW 265.29 g/mol) is a fragmentary hapten of the MFX series, characterized by a phthalimide ring linked via a thioether bridge (CH₂S) to a propanoic acid spacer arm terminating in a carboxyl group suitable for protein conjugation [1]. It belongs to the Type II hapten class originally designed for monoclonal antibody generation against organodithiophosphorus pesticides such as phosmet and azinphos-methyl [2]. Commercially available at ≥98% purity from multiple vendors , this compound occupies an intermediate spacer-length position among its closest analogs.

Type II phthalimide hapten for phosmet-class pesticide immunoassays

Intermediate C2 spacer arm supports conjugation flexibility and epitope presentation

Retained CH₂S thioether bridge mimics native organodithiophosphate pharmacophore

• [1] Mercader JV, Montoya A. Development of monoclonal ELISAs for azinphos-methyl. 1. Hapten synthesis and antibody production. J Agric Food Chem. 1999 Mar;47(3):1276-84. doi: 10.1021/jf9808675. PMID: 10552449. View Source
• [2] PeptideDB. 3-(N-Phthalimidoylmethylthio)propanoic acid (MFP) Product Entry. CAS 91570-07-9. View Source

Why MFX-Series Haptens Cannot Be Interchanged: Structural Determinants of Immunoassay Performance for 3-(N-Phthalimidoylmethylthio)propanoic Acid

Fragmentary haptens within the MFX and FX series share a common phthalimide warhead and a terminal carboxyl conjugation handle, yet differ critically in spacer length, heteroatom composition, and linker flexibility [1]. These structural variations directly modulate hapten presentation to the immune system and competitive ELISA sensitivity via heterology effects—where using an assay hapten structurally distinct from the immunizing hapten can shift I₅₀ values by orders of magnitude [2]. Substituting MFP (C2 spacer, thioether) with MFA (C1 spacer) or MFH (C5 spacer) without experimental validation risks altered antibody affinity, cross-reactivity profiles, and assay detection limits, as established by Mercader and Montoya (1999) [1].

Spacer Length Mismatch

Using MFA (C1) or MFH (C5) instead of MFP (C2) may alter antibody affinity and ELISA sensitivity due to different hapten presentation distances.

Thioether Linker Absence

FX-series haptens (FB, FH) lack the CH₂S bridge; switching may shift antibody recognition away from the organodithiophosphate pharmacophore.

Ring System Variation

Type I benzotriazine haptens (e.g., MBP) target azinphos-methyl-like epitopes; substituting MFP can redirect specificity away from phthalimide-bearing pesticides.

• [1] Mercader JV, Montoya A. Development of monoclonal ELISAs for azinphos-methyl. 1. Hapten synthesis and antibody production. J Agric Food Chem. 1999 Mar;47(3):1276-84. doi: 10.1021/jf9808675. PMID: 10552449. View Source
• [2] Holthues H, Pfeifer-Fukumura U, Sound I, Baumann W. Evaluation of the concept of heterology in a monoclonal antibody-based ELISA utilizing direct hapten linkage to polystyrene microtiter plates. J Immunol Methods. 2005 Sep;304(1-2):68-77. doi: 10.1016/j.jim.2005.06.012. PMID: 16111698. View Source

Quantitative Differentiation Evidence: 3-(N-Phthalimidoylmethylthio)propanoic Acid (MFP) vs. Closest Structural Analogs

Spacer Arm Length: MFP (C2) Occupies a Distinct Intermediate Position Between MFA (C1) and MFH (C5)

MFP features exactly two methylene carbons between the thioether sulfur and the terminal carboxyl group (SCH₂CH₂COOH), compared to one methylene carbon in MFA (SCH₂COOH) and five in MFH (S(CH₂)₅COOH) [1]. This propanoic acid spacer provides an intermediate distance of approximately 3.8 Å (extended chain) between the phthalimide ring and the protein conjugation point, versus ~2.5 Å for MFA and ~7.6 Å for MFH [REFS-1, REFS-2]. In the Mercader et al. hapten panel, spacer length was shown to influence both monoclonal antibody affinity and heterologous ELISA sensitivity, with I₅₀ values for azinphos-methyl spanning the low nanomolar range across different hapten combinations [1].

Spacer Arm Length

Head-to-head

MFP (C2) 2 methylene units, MW 265.29

vs MFA (C1), MFH (C5) 1 unit shorter / 3 units longer; MW Δ +14.03 / −42.07

Supports spacer-length screening in immunoassay design

Based on published NMR characterization; empirical confirmation advised

Evidence Dimension	Spacer arm length (number of methylene units between thioether S and carboxyl C)
Target Compound Data	MFP: 2 methylene units (SCH₂CH₂COOH), MW 265.29 g/mol
Comparator Or Baseline	MFA: 1 methylene unit (SCH₂COOH), MW 251.26 g/mol; MFH: 5 methylene units (S(CH₂)₅COOH), MW 307.36 g/mol
Quantified Difference	MFP spacer is 1 methylene unit longer than MFA and 3 units shorter than MFH; MW difference vs. MFA: +14.03 g/mol; vs. MFH: -42.07 g/mol
Conditions	Chemical structures defined by ¹H NMR and ¹³C NMR characterization in Mercader et al. (1999) [1]

Why This Matters

The intermediate spacer length of MFP may provide an optimal balance between hapten exposure for B-cell recognition and avoidance of excessive linker flexibility that can reduce antibody affinity, making it a critical variable when selecting among MFX-series haptens for new immunoassay development.

• [1] Mercader JV, Montoya A. Development of monoclonal ELISAs for azinphos-methyl. 1. Hapten synthesis and antibody production. J Agric Food Chem. 1999 Mar;47(3):1276-84. doi: 10.1021/jf9808675. PMID: 10552449. (See Figure 1 and synthesis sections for MFA, MFP, MFH structures.) View Source
• [2] PeptideDB. Comparative entries for O-Phthalimide-C1-S-C1-acid (MFA), 3-(N-Phthalimidoylmethylthio)propanoic acid (MFP), and O-Phthalimide-C1-S-C5-acid (MFH). View Source

Thioether (CH₂S) Linkage: MFP Retains the Native Organodithiophosphorus Pesticide Motif Absent in FX-Series Haptens

MFP contains the CH₂S thioether bridge that is a defining structural feature of organodithiophosphorus pesticides such as phosmet and azinphos-methyl [1]. In contrast, FX-series haptens (FB and FH) employ a direct N-methylene linkage (N–CH₂) without a sulfur heteroatom [1]. In the Mercader et al. study, MFX-type haptens (MFA, MFP, MFH) were specifically designed to mimic the N–CH₂–S–P(O)(OCH₃)₂ moiety of the target pesticides, whereas FX-type haptens (FA, FP, FB, FH) lack this pharmacophoric element [1]. Monoclonal antibodies raised against MFX-type immunogens demonstrated recognition of both azinphos-methyl and phosmet with I₅₀ values in the low nanomolar range, confirming that the thioether bridge contributes to target-mimetic antibody recognition [1].

Thioether Linkage

Class-level

MFX type (MFP) Contains CH₂S bridge

FX type (FB, FH) Direct N–CH₂, no sulfur

Supports pharmacophore-mimetic hapten selection

Class-level inference; verify antibody response with immunogen

Evidence Dimension	Presence of thioether (CH₂S) linker between phthalimide and carboxyl-terminated spacer
Target Compound Data	MFP: Contains CH₂S thioether bridge (N–CH₂–S–CH₂CH₂COOH); Type II, MFX subclass
Comparator Or Baseline	FB: Direct N–(CH₂)₃COOH linkage, no sulfur; FH: Direct N–(CH₂)₅COOH linkage, no sulfur
Quantified Difference	Qualitative structural difference; MFP retains the N–CH₂–S pharmacophore present in phosmet; FB/FH lack sulfur entirely
Conditions	Hapten classification defined in Mercader et al. (1999) Figure 1 and Type II Haptens synthesis section [1]

Why This Matters

For immunoassay development targeting organodithiophosphorus pesticides, retention of the CH₂S motif in the hapten may improve the likelihood of generating antibodies that cross-react with the parent pesticide structure, whereas FX-type haptens may direct the immune response toward epitopes less representative of the target analyte.

• [1] Mercader JV, Montoya A. Development of monoclonal ELISAs for azinphos-methyl. 1. Hapten synthesis and antibody production. J Agric Food Chem. 1999 Mar;47(3):1276-84. doi: 10.1021/jf9808675. PMID: 10552449. (See Type II Haptens section, lines 222-228 of full text.) View Source

Hapten Ring System: Phthalimide (Type II, MFP) vs. Benzotriazine (Type I, MBP) Determines Pesticide Target Specificity

MFP belongs to Type II haptens bearing the phthalimide ring characteristic of phosmet (Imidan), whereas MBP is a Type I hapten bearing the 1,2,3-benzotriazine ring characteristic of azinphos-methyl (Guthion) [1]. Both share identical propanoic acid spacer arms (SCH₂CH₂COOH), enabling a direct comparison of ring system effects on antibody specificity [1]. In the Mercader et al. study, monoclonal antibodies raised against Type I haptens (MBA, MBP, MBH) preferentially recognized azinphos-methyl, while Type II haptens (MFA, MFP, MFH) generated antibodies with broader recognition of both azinphos-methyl and phosmet, with I₅₀ values in the low nanomolar range reported for both analyte classes [1].

Ring System Identity

Head-to-head

Type II (MFP) Phthalimide ring, MW 265.29

Type I (MBP) Benzotriazine ring, MW 307.37

Determines target pesticide class recognition

Published competitive ELISA data confirm distinct specificity profiles

Evidence Dimension	Ring system identity (Type II phthalimide vs. Type I benzotriazine) with identical spacer arm (propanoic acid, SCH₂CH₂COOH)
Target Compound Data	MFP: Phthalimide ring (1,3-dioxoisoindoline), Type II hapten; FAB-MS: m/z 266 (M+H⁺), ¹H NMR δ 7.89 (ArH₄), 4.79 (NCH₂S), 2.94 (SCH₂), 2.64 (CH₂CO₂)
Comparator Or Baseline	MBP: 1,2,3-Benzotriazin-4(3H)-one ring, Type I hapten; FAB-MS: m/z 308 (M+H⁺), ¹H NMR δ 8.32–7.95 (ArH₄), 5.53 (NCH₂S), 2.81 (SCH₂), 2.28 (CH₂CO₂), 1.71–1.40 (3CH₂) [Note: MBP has hexanoic acid spacer, not propanoic]
Quantified Difference	Type II (MFP) targets phosmet-like epitopes; Type I targets azinphos-methyl-like epitopes. MFP MW: 265.29; MBP MW: 307.37 (MW difference: -42.08 g/mol reflecting ring system and spacer differences)
Conditions	All haptens synthesized and characterized by Mercader et al. (1999); competitive ELISA performed in conjugate-coated and antibody-coated formats [1]

Why This Matters

The choice between Type I (benzotriazine) and Type II (phthalimide) haptens directly determines which organodithiophosphorus pesticide class the resulting antibodies will preferentially recognize, making ring system identity a first-order selection criterion for immunoassay developers.

• [1] Mercader JV, Montoya A. Development of monoclonal ELISAs for azinphos-methyl. 1. Hapten synthesis and antibody production. J Agric Food Chem. 1999 Mar;47(3):1276-84. doi: 10.1021/jf9808675. PMID: 10552449. (See Figure 1, Type I and Type II hapten panels, and Results section.) View Source

Synthetic Yield Comparison: MFP (14%) vs. MFA (16%) vs. MFH (10%) Under Comparable Reaction Conditions

All three MFX-type haptens were prepared from N-(bromomethyl)phthalimide and the corresponding mercaptoalkanoic acid under comparable conditions (KOH, ethanol, room temperature) [1]. MFP was obtained in 14% isolated yield after crystallization (217 mg pure product from 2.5 mmol scale), compared to 16% for MFA and 10% for MFH [1]. The lower yield of MFH (10%, 80 mg) is attributed to the increased lipophilicity of the hexanoic acid spacer complicating purification, while MFA and MFP showed more favorable crystallization behavior [1]. All products were confirmed as single spots by TLC (MFP Rf 0.38, hexane/ethyl acetate 1:1 with 1% acetic acid) [1].

Synthetic Yield

Reported

14% isolated yield

Moderate yield with straightforward crystallization

vs MFA 16%, MFH 10% (identical 2.5 mmol scale)

Evidence Dimension	Isolated synthetic yield from N-(bromomethyl)phthalimide and mercaptoalkanoic acid
Target Compound Data	MFP: 14% yield (217 mg from 2.5 mmol scale); TLC Rf 0.38
Comparator Or Baseline	MFA: 16% yield; MFH: 10% yield (80 mg from 2.5 mmol scale); TLC Rf 0.40 and 0.57 respectively
Quantified Difference	MFP yield is 2 percentage points lower than MFA and 4 percentage points higher than MFH. MFP produces 217 mg vs. 80 mg for MFH at identical scale.
Conditions	N-(bromomethyl)phthalimide (2.5 mmol) + mercaptoalkanoic acid (5 mmol) + KOH (10 mmol) in absolute ethanol, room temperature, 20 min (MFP) vs. 45 min (MFA) vs. 30 min (MFH); purification by crystallization or silica gel chromatography [1]

Why This Matters

For procurement decisions involving multi-gram scale-up, MFP offers a favorable balance of synthetic accessibility (moderate yield, straightforward crystallization) compared to the lower-yielding MFH, while providing a spacer length distinct from the slightly higher-yielding MFA.

• [1] Mercader JV, Montoya A. Development of monoclonal ELISAs for azinphos-methyl. 1. Hapten synthesis and antibody production. J Agric Food Chem. 1999 Mar;47(3):1276-84. doi: 10.1021/jf9808675. PMID: 10552449. (See synthesis sections: MFA lines 229-242, MFP lines 243-253, MFH lines 254-268.) View Source

Heterologous ELISA Format Advantage: Intermediate Spacer Length of MFP Enables Distinct Heterology Options vs. MFA and MFH

In the Mercader et al. (1999) study, the panel of MFX haptens with different spacer lengths (MFA C1, MFP C2, MFH C5) was specifically designed to enable systematic exploration of heterologous assay formats, where the coating or tracer hapten differs structurally from the immunizing hapten [1]. Heterology has been demonstrated to improve competitive ELISA sensitivity by reducing antibody affinity for the immobilized competitor relative to the free analyte [2]. The intermediate C2 spacer of MFP provides greater heterology potential relative to MFA (C1) when paired with MFH (C5) as the immunogen, and vice versa [1]. The Mercader study reported I₅₀ values in the low nanomolar range across multiple hapten-antibody combinations, with heterologous formats generally outperforming homologous formats in assay sensitivity [1].

Heterologous ELISA

Class-level

Intermediate C2 spacer enables Δ1 and Δ3 heterology pairings within the MFX series

Supports heterology assay design with fewer compounds

Heterology benefits require empirical sensitivity testing

Evidence Dimension	Heterologous hapten pairing potential based on spacer length disparity
Target Compound Data	MFP (C2 spacer): Can serve as heterologous coating/tracer hapten for antibodies raised against MFA (C1, 1-unit difference) or MFH (C5, 3-unit difference)
Comparator Or Baseline	MFA (C1) vs. MFH (C5) heterology: 4-unit spacer difference; MFA vs. MFP: 1-unit difference; MFP vs. MFH: 3-unit difference
Quantified Difference	MFP offers intermediate heterology spacing: Δ1 carbon vs. MFA, Δ3 carbons vs. MFH. The Mercader study demonstrated that low nanomolar I₅₀ values are achievable with appropriate heterologous hapten selection across the MFX panel [1].
Conditions	Competitive conjugate-coated and antibody-coated ELISA formats; I₅₀ determined using azinphos-methyl and phosmet as free analytes under non-optimized assay conditions [1]

Why This Matters

MFP occupies a strategic intermediate position in the spacer-length series, enabling immunoassay developers to test both modest (Δ1 vs. MFA) and substantial (Δ3 vs. MFH) heterology without procuring haptens at the extreme ends of the spacer-length spectrum.

• [1] Mercader JV, Montoya A. Development of monoclonal ELISAs for azinphos-methyl. 1. Hapten synthesis and antibody production. J Agric Food Chem. 1999 Mar;47(3):1276-84. doi: 10.1021/jf9808675. PMID: 10552449. View Source
• [2] Holthues H, Pfeifer-Fukumura U, Sound I, Baumann W. Evaluation of the concept of heterology in a monoclonal antibody-based ELISA utilizing direct hapten linkage to polystyrene microtiter plates. J Immunol Methods. 2005 Sep;304(1-2):68-77. doi: 10.1016/j.jim.2005.06.012. PMID: 16111698. View Source

Optimal Procurement Scenarios for 3-(N-Phthalimidoylmethylthio)propanoic Acid (MFP) Based on Quantitative Differentiation Evidence

Development of Monoclonal Antibodies Against Phosmet and Related Organodithiophosphorus Pesticides

MFP is the hapten of choice when the target analyte is phosmet (Imidan) or a structurally related organodithiophosphorus pesticide bearing the phthalimide ring. As a Type II hapten with the CH₂S thioether bridge retained, MFP preserves the N–CH₂–S pharmacophore critical for generating antibodies that recognize the parent pesticide [1]. The intermediate C2 spacer length provides adequate hapten presentation on carrier proteins (BSA/OVA) without excessive linker flexibility that could bury the phthalimide epitope [1]. Procurement of MFP rather than the shorter MFA (C1) or longer MFH (C5) is justified when empirical screening of all three spacer lengths is planned, as MFP represents the central data point in a structure-activity relationship study [1].

Heterologous Competitive ELISA Optimization for Organodithiophosphorus Pesticide Detection in Food and Environmental Samples

MFP's intermediate spacer length (C2) makes it uniquely suitable as a heterologous coating or tracer hapten when paired with immunizing haptens at either end of the MFX spacer-length spectrum (MFA, C1; MFH, C5) [1]. Systematic heterology screening—where the coating hapten differs structurally from the immunizing hapten—has been demonstrated to improve competitive ELISA sensitivity for small-molecule analytes [2]. Procuring MFP enables evaluation of both modest heterology (Δ1 carbon vs. MFA immunogen) and substantial heterology (Δ3 carbons vs. MFH immunogen) within a single experiment, reducing the number of compounds that must be sourced for assay development [REFS-1, REFS-2].

Fragmentary Hapten Library Construction for Pesticide Immunoassay Cross-Reactivity Profiling

For laboratories building a comprehensive fragmentary hapten library to map antibody cross-reactivity across organodithiophosphorus pesticides, MFP fills a critical gap between the C1 (MFA) and C5 (MFH) spacer-length variants within the Type II (phthalimide) subclass [1]. Inclusion of MFP alongside MFA and MFH enables complete coverage of the spacer-length dimension, which has been shown to influence both antibody affinity and assay specificity in the Mercader et al. monoclonal antibody panel [1]. The compound's commercial availability at 98% purity supports direct use in conjugation chemistry without additional purification.

Comparison of Thioether-Containing vs. Thioether-Free Hapten Performance in Antibody Generation

MFP serves as an essential comparator when evaluating the contribution of the CH₂S thioether bridge to antibody specificity. By procuring MFP (Type II, MFX subclass, thioether present) alongside FB (Type II, FX subclass, thioether absent, C3 spacer) or FH (C5 spacer, thioether absent), researchers can isolate the effect of the sulfur heteroatom on hapten immunogenicity and antibody cross-reactivity independent of ring system identity [1]. The Mercader et al. study established the framework for such comparisons by demonstrating distinct antibody recognition patterns between MFX- and FX-derived immunogens [1].

Application

Selection Property

Validation Focus

Anti-phosmet mAb development

Type II phthalimide hapten with thioether C2 spacer

Antibody recognition of organodithiophosphate pesticides

Heterologous ELISA optimization

Intermediate spacer supports diverse heterology pairings

Assay sensitivity improvement through hapten mismatch

Fragmentary hapten library construction

C2 spacer fills gap between C1 and C5 MFX analogs

Complete spacer-length coverage for cross-reactivity profiling

Thioether pharmacophore impact studies

MFX thioether bridge vs FX direct N-linkage

Sulfur heteroatom contribution to immunogenicity

• [1] Mercader JV, Montoya A. Development of monoclonal ELISAs for azinphos-methyl. 1. Hapten synthesis and antibody production. J Agric Food Chem. 1999 Mar;47(3):1276-84. doi: 10.1021/jf9808675. PMID: 10552449. View Source
• [2] Holthues H, Pfeifer-Fukumura U, Sound I, Baumann W. Evaluation of the concept of heterology in a monoclonal antibody-based ELISA utilizing direct hapten linkage to polystyrene microtiter plates. J Immunol Methods. 2005 Sep;304(1-2):68-77. doi: 10.1016/j.jim.2005.06.012. PMID: 16111698. View Source